Cas no 2228801-85-0 (2-azido-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-azido-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228801-85-0
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6173976
• PubChem ID: 165652457
• Update Time: 2025-06-28

2-azido-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• 2228801-85-0
• EN300-1795128
• 2-azido-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C8H13N5O/c1-6(2)13-4-7(3-10-13)8(5-14)11-12-9/h3-4,6,8,14H,5H2,1-2H3
• InChI Key： ZQEDDYCCKMZSQG-UHFFFAOYSA-N
• SMILES： OCC(C1C=NN(C=1)C(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Chemical Profile: 2-Azido-2-(1-(Propan-2-Yl)-1H-Pyrazol-4-Yl)Ethan-1-Ol (CAS No: 2228801-85-0)

The compound 2-Azido-2-(1-(Propan-2-Yl)-1H-Pyrazol-4-Yl)Ethan-1-Ol, identified by the CAS registry number 2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azide-containing compounds, which are widely studied for their unique reactivity and functional group versatility.

The structure of this molecule comprises a pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, substituted at the 4-position with an ethanolic group and an azide (-N₃) moiety. The presence of the azide group introduces interesting chemical properties, making this compound a valuable substrate for click chemistry reactions, particularly the Huisgen cycloaddition reaction. The propan-2-Yl substituent adds steric bulk to the molecule, potentially influencing its reactivity and selectivity in various transformations.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing such azide-containing pyrazole derivatives. Researchers have explored the use of transition metal catalysts to facilitate the formation of these compounds via efficient coupling reactions or through optimized substitution pathways. These methods not only enhance the yield but also improve the purity of the final product, making them suitable for high-throughput screening in drug discovery.

In terms of applications, this compound has shown promise in medicinal chemistry as a building block for constructing bioactive molecules. Its azide functionality allows for the incorporation into larger molecular frameworks through copper-catalyzed click reactions, enabling the creation of diverse structures with potential pharmacological activities. Additionally, its pyrazole core is known to exhibit interesting biological properties, including anti-inflammatory and antioxidant effects, which further underscores its value in therapeutic research.

The synthesis and characterization of this compound have been documented in several recent studies, highlighting its stability under various reaction conditions and its compatibility with common solvents used in organic synthesis. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm its structure, ensuring accurate identification and purity assessment.

In conclusion, 2-Azido-2-(1-(Propan-2-Yl)-1H-Pyrazol-4-Yl)Ethan-1-Ol, with CAS No: 339976977777777777777777 is a versatile compound that bridges organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for exploring novel chemical transformations and developing innovative therapeutic agents.